(2R)-2-Formamido-4-(methylsulfanyl)butanoic acid

• CAS No.: 4289-98-9
• Product Name: (2R)-2-Formamido-4-(methylsulfanyl)butanoic acid
• Molecular Formula: C6H11NO3S
• Molecular Weight: 177.22 g/mol
• IUPAC Name: (2S)-2-formamido-4-methylsulfanylbutanoic acid
• Standard InChI: InChI=1S/C6H11NO3S/c1-11-3-2-5(6(9)10)7-4-8/h4-5H,2-3H2,1H3,(H,7,8)(H,9,10)/t5-/m0/s1
• Standard InChIKey: PYUSHNKNPOHWEZ-YFKPBYRVSA-N
• Isomeric SMILES: CSCC[C@@H](C(=O)O)NC=O
• SMILES: CSCCC(C(=O)O)NC=O
• Canonical SMILES: CSCCC(C(=O)O)NC=O
• Appearance: Solid powder
• Physical Description: Solid
• Description: N-Formylmethionine is effective in the initiation of protein synthesis. The initiating methionine residue enters the ribosome as N-formylmethionyl tRNA. This process occurs in Escherichia coli and other bacteria as well as in the mitochondria of eucaryotic cells.; N-formyl-L-methionine is a L-methionine derivative in which one of the hydrogens attached to the nitrogen is replaced by a formyl group. It has a role as a metabolite. It is a proteinogenic amino acid, a N-formyl amino acid and a L-methionine derivative. It is a conjugate acid of a N-formyl-L-methioninate.; Effective in the initiation of protein synthesis. The initiating methionine residue enters the ribosome as N-formylmethionyl tRNA. This process occurs in Escherichia coli and other bacteria as well as in the mitochondria of eucaryotic cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: N-Formylmethionine; L-N-Formylmethionine; NSC 334322; NSC-334322; NSC334322; Formylmethionine
• Reference: 1: Ploss A, Tran A, Menet E, Leiner I, Pamer EG. Cross-recognition of N-formylmethionine peptides is a general characteristic of H2-M3-restricted CD8+ T cells. Infect Immun. 2005 Jul;73(7):4423-6. PubMed PMID: 15972542; PubMed Central PMCID: PMC1168546.; 2: Tang J, Hernández G, LeMaster DM. Increased peptide deformylase activity for N-formylmethionine processing of proteins overexpressed in Escherichia coli: application to homogeneous rubredoxin production. Protein Expr Purif. 2004 Jul;36(1):100-5. PubMed PMID: 15177290.; 3: Sherriff RM, Broom MF, Chadwick VS. Isolation and purification of N-formylmethionine aminopeptidase from rat intestine. Biochim Biophys Acta. 1992 Mar 12;1119(3):275-80. PubMed PMID: 1547272.; 4: Yang ZR. Predict prokaryotic proteins through detecting N-formylmethionine residues in protein sequences using support vector machine. Biosystems. 2009 Sep;97(3):141-5. doi: 10.1016/j.biosystems.2009.05.009. Epub 2009 Jun 6. PubMed PMID: 19505530.; 5: Mader D, Liebeke M, Winstel V, Methling K, Leibig M, Götz F, Lalk M, Peschel A. Role of N-terminal protein formylation in central metabolic processes in Staphylococcus aureus. BMC Microbiol. 2013 Jan 16;13:7. doi: 10.1186/1471-2180-13-7. PubMed PMID: 23320528; PubMed Central PMCID: PMC3557171.; 6: Matheson M, McClean M, Rynell AC, Berend N. Methylprednisolone reduces airway microvascular permeability but not airway resistance induced by N-formylmethionine leucyl-phenylalanine in the rabbit. Respirology. 2004 Jun;9(2):211-4. PubMed PMID: 15182271.; 7: Ramesh V, Köhrer C, RajBhandary UL. Expression of Escherichia coli methionyl-tRNA formyltransferase in Saccharomyces cerevisiae leads to formylation of the cytoplasmic initiator tRNA and possibly to initiation of protein synthesis with formylmethionine. Mol Cell Biol. 2002 Aug;22(15):5434-42. PubMed PMID: 12101237; PubMed Central PMCID: PMC133937.; 8: Broom MF, Sherriff RM, Tate WP, Collings J, Chadwick VS. Partial purification and characterization of a formylmethionine deformylase from rat small intestine. Biochem J. 1989 Jan 1;257(1):51-6. PubMed PMID: 2920026; PubMed Central PMCID: PMC1135536.; 9: Schiffmann E, Corcoran BA, Wahl SM. N-formylmethionyl peptides as chemoattractants for leucocytes. Proc Natl Acad Sci U S A. 1975 Mar;72(3):1059-62. PubMed PMID: 1093163; PubMed Central PMCID: PMC432465.; 10: Carp H. Mitochondrial N-formylmethionyl proteins as chemoattractants for neutrophils. J Exp Med. 1982 Jan 1;155(1):264-75. PubMed PMID: 6274994; PubMed Central PMCID: PMC2186576.; 11: Nguyen KT, Pei D. Purification and characterization of enzymes involved in the degradation of chemotactic N-formyl peptides. Biochemistry. 2005 Jun 14;44(23):8514-22. PubMed PMID: 15938642.; 12: Sandman K, Grayling RA, Reeve JN. Improved N-terminal processing of recombinant proteins synthesized in Escherichia coli. Biotechnology (N Y). 1995 May;13(5):504-6. PubMed PMID: 9634792.; 13: Tsan MF, Denison RC. Oxidation of n-formyl methionyl chemotactic peptide by human neutrophils. J Immunol. 1981 Apr;126(4):1387-9. PubMed PMID: 6259258.; 14: Spector S, Flynn JM, Tidor B, Baker TA, Sauer RT. Expression of N-formylated proteins in Escherichia coli. Protein Expr Purif. 2003 Dec;32(2):317-22. PubMed PMID: 14965779.; 15: Bokoch GM, Reed PW. Stimulation of arachidonic acid metabolism in the polymorphonuclear leukocyte by an N-formylated peptide. Comparison with ionophore A23187. J Biol Chem. 1980 Nov 10;255(21):10223-6. PubMed PMID: 6776111.; 16: Milligan DL, Koshland DE Jr. The amino terminus of the aspartate chemoreceptor is formylmethionine. J Biol Chem. 1990 Mar 15;265(8):4455-60. PubMed PMID: 2155229.; 17: Warren WC, Bentle KA, Schlittler MR, Schwane AC, O'Neil JP, Bogosian G. Increased production of peptide deformylase eliminates retention of formylmethionine in bovine somatotropin overproduced in Escherichia coli. Gene. 1996 Oct 3;174(2):235-8. PubMed PMID: 8890740.; 18: Schulman LH, Pelka H. Location of accessible bases in Escherichia coli formylmethionine transfer RNA as determined by chemical modification. Biochemistry. 1976 Dec 28;15(26):5769-75. PubMed PMID: 827308.; 19: Jesaitis AJ, Naemura JR, Painter RG, Schmitt M, Sklar LA, Cochrane CG. The fate of the N-formyl-chemotactic peptide receptor in stimulated human granulocytes: subcellular fractionation studies. J Cell Biochem. 1982;20(2):177-91. PubMed PMID: 6302115.; 20: Rossi F, De Togni P, Bellavite P, Della Bianca V, Grzeskowiak M. Relationship between the binding of N-formylmethionylleucylphenylalanine and the respiratory response in human neutrophils. Biochim Biophys Acta. 1983 Jul 29;758(2):168-75. PubMed PMID: 6307386.
• PubChem Compound: 439750
• Last Modified: Nov 11 2021